91-53-2

Ethoxyquin

In Stock

• CAS RN:
• 91-53-2

• Formula:
• C14H19NO

• InChI:
• InChI=1S/C14H19NO/c1-5-16-11-6-7-13-12(8-11)10(2)9-14(3,4)15-13/h6-9,15H,5H2,1-4H3

• InChIKey:
• DECIPOUIJURFOJ-UHFFFAOYSA-N

• Ethoxyquin is an antioxidant that is widely used in animal feed to protect against lipid peroxidation and fat rancidity in chicken, salmon, and beef. In vitro, ethoxyquin protects human lymphocytes against hydrogen peroxide-induced DNA damage and reduces micronuclei formation. In vivo, it reduces the number of chromosome aberrations, micronuclei, and dominant lethal mutations induced by cyclophosphamide in mice, rats, and Chinese hamsters. Ethoxyquin also induces chromosome aberrations such as atypical translocations, breaks, and dicentrics in human lymphocytes and CHO cells as well as in vivo kidney and bladder damage in rats.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Ethoxyquin (EQ), an aromatic com...

Glu-lys

In Stock

• CAS RN:
• 5891-53-2

• Formula:
• C11H21N3O5

• InChI:
• InChI=1S/C11H21N3O5/c12-6-2-1-3-8(11(18)19)14-10(17)7(13)4-5-9(15)16/h7-8H,1-6,12-13H2,(H,14,17)(H,15,16)(H,18,19)/t7-,8-/m0/s1

• InChIKey:
• BBBXWRGITSUJPB-YUMQZZPRSA-N

• Glu-Lys is a dipeptide composed of L-glutamic acid and L-lysine joined by a peptide linkage. It has a role as a metabolite. It derives from a L-glutamic acid and a L-lysine.
  Glutamyllysine, also known as L-glu-L-lys or E-K, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Glutamyllysine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Glutamyllysine has been primarily detected in cerebrospinal fluid. Glutamyllysine can be biosynthesized from L-glutamic acid and L-lysine.

tert-butyl (2S)-2-amino-4-methylpentanoate

Usually In Stock

• CAS RN:
• 21691-53-2

• Formula:
• C10H21NO2

• InChI:
• InChI=1S/C10H21NO2/c1-7(2)6-8(11)9(12)13-10(3,4)5/h7-8H,6,11H2,1-5H3/t8-/m0/s1

• InChIKey:
• HBEJJYHFTZDAHZ-QMMMGPOBSA-N

• Tert-butyl (2S)-2-amino-4-methylpentanoate is a useful research compound. Its molecular formula is C10H21NO2 and its molecular weight is 187.28 g/mol. The purity is usually 95%.

N-(3,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893991-53-2

• Formula:
• C18H17N3O4S

• InChI:
• InChI=1S/C18H17N3O4S/c1-23-13-8-12(9-14(10-13)24-2)19-17(22)11-26-18-6-5-15(20-21-18)16-4-3-7-25-16/h3-10H,11H2,1-2H3,(H,19,22)

• InChIKey:
• LRBQXMHWEMQERL-UHFFFAOYSA-N

• N-(3,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H17N3O4S and its molecular weight is 371.41. The purity is usually 95%.

5-(4-Hexylphenyl)-5-oxovaleric acid

In Stock

• CAS RN:
• 898791-53-2

• Formula:
• C17H24O3

• InChI:
• InChI=1S/C17H24O3/c1-2-3-4-5-7-14-10-12-15(13-11-14)16(18)8-6-9-17(19)20/h10-13H,2-9H2,1H3,(H,19,20)

• InChIKey:
• BTXUJOXEPNZNKV-UHFFFAOYSA-N

• 5-(4-Hexylphenyl)-5-oxovaleric acid is a useful research compound. Its molecular formula is C17H24O3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.

4-Amino-2,6-diethylpyridine-3-carboxylic acid

• CAS RN:
• 144291-53-2

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-3-6-5-7(11)9(10(13)14)8(4-2)12-6/h5H,3-4H2,1-2H3,(H2,11,12)(H,13,14)

• InChIKey:
• IDOFIAUAFAKVGM-UHFFFAOYSA-N

• 4-Amino-2,6-diethylpyridine-3-carboxylic acid, also known as 4-Amino-2,6-diethylpyridine-3-carboxylic acid, is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

Benzofuran-2-yl(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1323791-53-2

• Formula:
• C18H13N5O3

• InChI:
• InChI=1S/C18H13N5O3/c24-18(15-7-11-3-1-2-4-14(11)25-15)23-9-12(10-23)17-21-16(22-26-17)13-8-19-5-6-20-13/h1-8,12H,9-10H2

• InChIKey:
• PBLSPQAUJORRAG-UHFFFAOYSA-N

• Benzofuran-2-yl(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H13N5O3 and its molecular weight is 347.334. The purity is usually 95%.

4-[[2-Bromo-5-(trifluoromethyl)phenyl]methyl]morpholine

In Stock

• CAS RN:
• 1394291-53-2

• Formula:
• C12H13BrF3NO

• InChI:
• InChI=1S/C12H13BrF3NO/c13-11-2-1-10(12(14,15)16)7-9(11)8-17-3-5-18-6-4-17/h1-2,7H,3-6,8H2

• InChIKey:
• GPOBGZOOAWBPLX-UHFFFAOYSA-N

• 4-[[2-Bromo-5-(trifluoromethyl)phenyl]methyl]morpholine is a useful research compound. Its molecular formula is C12H13BrF3NO and its molecular weight is 324.14 g/mol. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1797091-53-2

• Formula:
• C18H20N8O

• InChI:
• InChI=1S/C18H20N8O/c27-18(21-9-14-3-1-5-19-8-14)15-4-2-6-25(10-15)16-7-17(23-12-22-16)26-13-20-11-24-26/h1,3,5,7-8,11-13,15H,2,4,6,9-10H2,(H,21,27)

• InChIKey:
• KDQGUVITMCBPHY-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C18H20N8O and its molecular weight is 364.413. The purity is usually 95%.

tert-butyl (2S)-2-amino-4-methylpentanoate

• CAS RN:
• 21691-53-2; 2748-02-9

• Formula:
• C10H21NO2

• InChI:
• InChI=1S/C10H21NO2/c1-7(2)6-8(11)9(12)13-10(3,4)5/h7-8H,6,11H2,1-5H3/t8-/m0/s1

• InChIKey:
• HBEJJYHFTZDAHZ-QMMMGPOBSA-N

• Tert-butyl (2S)-2-amino-4-methylpentanoate is a useful research compound. Its molecular formula is C10H21NO2 and its molecular weight is 187.283. The purity is usually 95%.